2-(2-(1-benzoyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenoxy)-1-morpholinoethanone

• IUPAC Name: 2-[2-(2-benzoyl-5-phenyl-3,4-dihydropyrazol-3-yl)phenoxy]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C28H27N3O4/c32-27(30-15-17-34-18-16-30)20-35-26-14-8-7-13-23(26)25-19-24(21-9-3-1-4-10-21)29-31(25)28(33)22-11-5-2-6-12-22/h1-14,25H,15-20H2
• InChI Key: DEFQDROSGKDWNR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)COC2=CC=CC=C2C3CC(=NN3C(=O)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C28H27N3O4
• Molecular Weight: 469.5 g/mol

Description

2-(2-(1-benzoyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenoxy)-1-morpholinoethanone is a useful research compound. Its molecular formula is C28H27N3O4 and its molecular weight is 469.541. The purity is usually 95%.
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Scientific Research Applications

Lanthanide Complex Studies

Research involving lanthanide complexes with pyrazolone derivatives, such as 1-Phenyl-3-methyl-4-benzoyl-5-pyrazolone, explores the coordination chemistry and the potential for developing materials with unique optical properties. Such studies are crucial for advancing our understanding of lanthanide coordination compounds, which have applications in luminescent materials, magnetic materials, and as catalysts (Roy & Nag, 1978).

Organic Synthesis and Reactivity

The reactivity of pyrazolone derivatives in the presence of metal carbonyls has been investigated to understand the mechanisms of ring opening and the formation of novel compounds. These studies provide insights into synthetic pathways that could be utilized for creating new molecules with potential applications in material science and as intermediates in organic synthesis (Nitta, Yi, & Kobayashi, 1985).

Environmental Chemistry

The transformation products of UV filters like 2,4-Dihydroxybenzophenone during water treatment processes have been studied to assess potential environmental and health risks. Understanding the by-products of such compounds when exposed to chlorination treatments helps in evaluating their impact on water safety and ecological health (Sun et al., 2019).

Antimicrobial and Antitumor Applications

Compounds derived from pyrazolone, when synthesized and tested, have shown promising antimicrobial and antitumor activities. These findings highlight the potential of such compounds in developing new pharmaceutical agents aimed at treating various bacterial infections and cancers (Bhabhor, Khadia, & Dabhi, 2021).

Chemical Biology and Drug Discovery

Studies on morpholino-based compounds have identified inhibitors of tubulin polymerization, which are crucial for cancer therapy as they can arrest cell division. This research contributes to the drug discovery process by identifying new molecules that can inhibit cancer cell growth (Minegishi et al., 2015).